Cas no 1251615-16-3 (N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• CAS No: 1251615-16-3
• MF: C₁₉H₂₆N₄O₅S
• MW: 422.498543262482
• CID: 6490776
• PubChem ID: 49663556
• Update Time: 2025-07-18

N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• AKOS024484509
• VU0623653-1
• F3406-5912
• N-[(2,5-dimethoxyphenyl)methyl]-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide
• N-(2,5-dimethoxybenzyl)-1-methyl-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxamide
• 1251615-16-3
• N-[(2,5-dimethoxyphenyl)methyl]-1-methyl-3-piperidin-1-ylsulfonylpyrazole-4-carboxamide

• Inchi： 1S/C19H26N4O5S/c1-22-13-16(19(21-22)29(25,26)23-9-5-4-6-10-23)18(24)20-12-14-11-15(27-2)7-8-17(14)28-3/h7-8,11,13H,4-6,9-10,12H2,1-3H3,(H,20,24)
• InChI Key： FTKUOGFFGLNNKX-UHFFFAOYSA-N
• SMILES： S(C1C(C(NCC2C=C(C=CC=2OC)OC)=O)=CN(C)N=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 422.16239112g/mol
• Monoisotopic Mass: 422.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Additional information on N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide (CAS No. 1251615-16-3)

The compound N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide, identified by its CAS No. 1251615-16-3, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining a pyrazole core with a piperidine sulfonyl moiety and a dimethoxyphenyl group, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a small molecule inhibitor or modulator in various biochemical pathways.

In recent years, the demand for novel heterocyclic compounds like N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide has surged due to their versatility in drug discovery. The compound's sulfonamide and pyrazole functionalities are known to interact with enzymes and receptors, making it a candidate for targeting diseases such as inflammation, metabolic disorders, and even certain types of cancers. Its CAS No. 1251615-16-3 is frequently searched in academic databases and patent literature, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of this compound lies in its molecular design, which allows for fine-tuning of pharmacokinetic properties. The dimethoxyphenyl group enhances lipophilicity, potentially improving cell membrane permeability, while the piperidine sulfonyl segment may contribute to binding affinity and selectivity. Such features align with current trends in precision medicine and targeted therapy, where researchers seek compounds with minimal off-target effects. This has led to increased interest in CAS No. 1251615-16-3 as a scaffold for further derivatization.

From a synthetic chemistry perspective, N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide presents intriguing challenges and opportunities. The incorporation of the sulfonyl group requires careful optimization of reaction conditions to avoid side products. Recent publications have highlighted innovative methods for constructing similar pyrazole sulfonamides, often leveraging catalyzed cross-coupling or microwave-assisted synthesis. These advancements are critical for scaling up production while maintaining high purity, a common concern for researchers querying CAS No. 1251615-16-3 in procurement databases.

The compound's potential extends beyond therapeutics. In material science, its aromatic and heterocyclic components could be explored for applications in organic electronics or sensors. Additionally, its stability under physiological conditions makes it a candidate for bioconjugation strategies, such as developing fluorescent probes or drug delivery systems. Such interdisciplinary applications are increasingly popular topics in scientific forums and search engine queries related to multifunctional small molecules.

As the scientific community continues to investigate N-(2,5-dimethoxyphenyl)methyl-1-methyl-3-(piperidine-1-sulfonyl)-1H-pyrazole-4-carboxamide, its CAS No. 1251615-16-3 remains a focal point for collaboration between academia and industry. With the rise of AI-driven drug design and computational chemistry, this compound's structural data is likely to be utilized in machine learning models predicting novel bioactive molecules. This intersection of traditional synthesis and cutting-edge technology ensures its enduring significance in chemical research.